3,4,5,6-Tetrahydro-5-methyl-1-phenyl-1H-2,5-benzoxazocine hydrochloride 3,4,5,6-Tetrahydro-5-methyl-1-phenyl-1H-2,5-benzoxazocine hydrochloride Nefopam Hydrochloride is the hydrochloride salt form of nefopam, a centrally-acting, non-opioid benzoxazocine with analgesic activity. The mechanism of action through which nefopam exerts its analgesic effects is, as of yet, largely unknown but may involve inhibition of serotonin, dopamine and noradrenaline reuptake.
Non-narcotic analgesic chemically similar to ORPHENADRINE. Its mechanism of action is unclear. It is used for the relief of acute and chronic pain. (From Martindale, The Extra Pharmacopoeia, 30th ed, p26)
Brand Name: Vulcanchem
CAS No.: 23327-57-3
VCID: VC0000799
InChI: InChI=1S/C17H19NO.ClH/c1-18-11-12-19-17(14-7-3-2-4-8-14)16-10-6-5-9-15(16)13-18;/h2-10,17H,11-13H2,1H3;1H
SMILES: CN1CCOC(C2=CC=CC=C2C1)C3=CC=CC=C3.Cl
Molecular Formula: C17H19NO.HCl
Molecular Weight: 289.8 g/mol

3,4,5,6-Tetrahydro-5-methyl-1-phenyl-1H-2,5-benzoxazocine hydrochloride

CAS No.: 23327-57-3

APIs

VCID: VC0000799

Molecular Formula: C17H19NO.HCl

Molecular Weight: 289.8 g/mol

3,4,5,6-Tetrahydro-5-methyl-1-phenyl-1H-2,5-benzoxazocine hydrochloride - 23327-57-3

CAS No. 23327-57-3
Product Name 3,4,5,6-Tetrahydro-5-methyl-1-phenyl-1H-2,5-benzoxazocine hydrochloride
Molecular Formula C17H19NO.HCl
Molecular Weight 289.8 g/mol
IUPAC Name 5-methyl-1-phenyl-1,3,4,6-tetrahydro-2,5-benzoxazocine;hydrochloride
Standard InChI InChI=1S/C17H19NO.ClH/c1-18-11-12-19-17(14-7-3-2-4-8-14)16-10-6-5-9-15(16)13-18;/h2-10,17H,11-13H2,1H3;1H
Standard InChIKey CNNVSINJDJNHQK-UHFFFAOYSA-N
SMILES CN1CCOC(C2=CC=CC=C2C1)C3=CC=CC=C3.Cl
Canonical SMILES C[NH+]1CCOC(C2=CC=CC=C2C1)C3=CC=CC=C3.[Cl-]
Appearance Powder
Description Nefopam Hydrochloride is the hydrochloride salt form of nefopam, a centrally-acting, non-opioid benzoxazocine with analgesic activity. The mechanism of action through which nefopam exerts its analgesic effects is, as of yet, largely unknown but may involve inhibition of serotonin, dopamine and noradrenaline reuptake.
Non-narcotic analgesic chemically similar to ORPHENADRINE. Its mechanism of action is unclear. It is used for the relief of acute and chronic pain. (From Martindale, The Extra Pharmacopoeia, 30th ed, p26)
Related CAS 13669-70-0 (Parent)
Solubility 43.5 [ug/mL]
Synonyms Acupan
Ajan
Fenazoxine
Hydrochloride, Nefopam
Nefopam
Nefopam Hydrochloride
Nefopam, Silentan
Silentan Nefopam
PubChem Compound 155290
Last Modified Nov 11 2021
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